N-(4-acetamidophenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H18N4O2S/c1-13(24)21-15-7-9-16(10-8-15)22-18(25)12-26-19-20-11-17(23-19)14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,20,23)(H,21,24)(H,22,25)
• InChI Key: SAJADTBDWJRQFO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2)C3=CC=CC=C3
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

N-(4-acetamidophenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as APIT, is a compound that has been widely studied for its potential therapeutic applications. It is a thioacetamide derivative that has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.

Mechanism of Action

The exact mechanism of action of N-(4-acetamidophenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide is not fully understood. However, it has been proposed that this compound exerts its biological activities by modulating various signaling pathways such as NF-κB, MAPK, and PI3K/Akt. It has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, inhibit the activity of enzymes involved in the production of pro-inflammatory mediators, and scavenge free radicals. This compound has also been shown to possess antitumor effects by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-acetamidophenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide is its ability to modulate multiple signaling pathways and possess multiple biological activities. This makes it a potential candidate for the treatment of various diseases. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(4-acetamidophenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide. One of the future directions is to investigate the potential of this compound as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis. Another future direction is to investigate the potential of this compound as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further studies are also needed to investigate the pharmacokinetics and toxicity of this compound in vivo.

Scientific Research Applications

N-(4-acetamidophenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis.
This compound has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. This makes it a potential candidate for the treatment of diseases such as Alzheimer's disease, Parkinson's disease, and cardiovascular diseases.